2-chloro-N-[(2-ethoxyphenyl)methyl]-N-methylacetamide

• IUPAC Name: 2-chloro-N-[(2-ethoxyphenyl)methyl]-N-methylacetamide
• InChI: InChI=1S/C12H16ClNO2/c1-3-16-11-7-5-4-6-10(11)9-14(2)12(15)8-13/h4-7H,3,8-9H2,1-2H3
• InChI Key: SNPXAFITLVBKQG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN(C)C(=O)CCl
• Molecular Formula: C12H16ClNO2
• Molecular Weight: 241.71 g/mol

Description

2-chloro-N-[(2-ethoxyphenyl)methyl]-N-methylacetamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as Clonidine, which is a medication that is used to treat high blood pressure. However,

Mechanism of Action

Clonidine acts on the central nervous system by binding to alpha-2 adrenergic receptors. This binding leads to a decrease in the release of norepinephrine, which is a neurotransmitter that is involved in the regulation of blood pressure, heart rate, and other physiological processes.
Biochemical and Physiological Effects:
Clonidine has been shown to have a number of biochemical and physiological effects. It has been found to reduce blood pressure, heart rate, and sympathetic nervous system activity. It has also been shown to have analgesic effects, and it has been used to treat opioid withdrawal symptoms.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Clonidine in lab experiments is its specificity for alpha-2 adrenergic receptors. This allows researchers to study the effects of alpha-2 receptor activation without the confounding effects of other neurotransmitters. However, one limitation of using Clonidine is that it can have off-target effects at high concentrations, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on Clonidine. One area of interest is the development of more selective alpha-2 adrenergic receptor agonists that can be used to study the specific effects of alpha-2 receptor activation. Another area of interest is the use of Clonidine in the treatment of anxiety and depression, as it has been found to have anxiolytic and antidepressant effects in animal models. Finally, there is also interest in the use of Clonidine in the treatment of chronic pain, as it has been shown to have analgesic effects in both animal models and human studies.

Synthesis Methods

The synthesis of Clonidine involves the reaction between 2-ethoxybenzyl chloride and N-methylacetamide in the presence of a base such as sodium hydroxide. The reaction takes place at a temperature of around 60°C, and the resulting product is purified using column chromatography.

Scientific Research Applications

Clonidine has been extensively studied for its potential use in scientific research. It has been found to have a wide range of applications in various fields, including neuroscience, pharmacology, and toxicology.